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Compound of Interest

2,2'-
Compound Name: Bis(dicyclohexylphosphino)-1,1'-
biphenyl
Cat. No.: B1604333
\ v

An In-Depth Technical Guide to the Physical Properties of 2,2'-
Bis(dicyclohexylphosphino)-1,1'-biphenyl

Introduction

2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl, commonly referred to as Cyd-JohnPhos or
simply by its CAS Number 255897-36-0, is a prominent member of the Buchwald-type biaryl
phosphine ligands.[1][2] Its molecular architecture, characterized by a sterically demanding
biphenyl backbone and bulky dicyclohexylphosphino groups, imparts unique properties that are
highly valued in the field of catalysis. This guide provides a comprehensive overview of the
core physical properties of this ligand, offering insights for researchers, chemists, and
professionals in drug development and materials science. The strategic placement of the
phosphine groups on the biphenyl scaffold creates a well-defined coordination sphere,
influencing the reactivity and selectivity of metal complexes derived from it.

Chemical Structure and Molecular Formula

The fundamental structure of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl is depicted
below. This C2-symmetric framework is atropisomeric, meaning its chirality arises from
hindered rotation around the biphenyl C-C single bond.

Caption: Chemical structure of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1604333?utm_src=pdf-interest
https://www.benchchem.com/product/b1604333?utm_src=pdf-body
https://www.benchchem.com/product/b1604333?utm_src=pdf-body
https://www.benchchem.com/product/b1604333?utm_src=pdf-body
https://www.calpaclab.com/2-2-bis-dicyclohexylphosphino-1-1-biphenyl-min-97-1-gram/ala-b282309-1g
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7780006.htm
https://www.benchchem.com/product/b1604333?utm_src=pdf-body
https://www.benchchem.com/product/b1604333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula: CssHs2P2[1][3][4][5]

e Molecular Weight: 546.75 g/mol [1][3][4][5]

Core Physical Properties

The physical characteristics of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl are
summarized in the table below. These properties are critical for its handling, storage, and
application in chemical reactions.

Property Value Source(s)

White to off-white powder or ) )
Appearance ) ) Generic observation
crystalline solid

Boiling Point 677.9+48.0 °C (Predicted) [2]

2-8°C, under inert gas
Storage Temperature ) [2]
(Nitrogen or Argon)

Purity Typically 297% [1][6]

Spectroscopic and Crystallographic Data
Spectroscopic Characterization

The identity and purity of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl are routinely
confirmed using a suite of spectroscopic techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:
o 'H NMR: Provides information on the hydrogen environments within the molecule.
o 13C NMR: Elucidates the carbon framework.

o 3P NMR: This is a particularly informative technique for phosphine ligands, showing
characteristic signals for the phosphorus atoms.[7]

Comprehensive spectral data, including *H NMR, 3C NMR, and other techniques, are
available through chemical databases such as ChemicalBook.[3]
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X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive three-dimensional structure of the
molecule in the solid state. This data is invaluable for understanding the steric bulk and
conformational preferences of the ligand, which in turn dictate its behavior in catalysis. While
specific crystal structure data for the free ligand is available in crystallographic databases,
related structures of its metal complexes have been reported, offering insights into its
coordination chemistry.[8]

Thermal Stability and Handling

2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl is an air-sensitive compound. Exposure to
atmospheric oxygen can lead to oxidation of the phosphine groups, rendering the ligand
inactive for many catalytic applications.

Handling and Storage Recommendations

 Inert Atmosphere: All handling and transfers should be conducted under an inert
atmosphere, such as dry nitrogen or argon, using standard Schlenk line or glovebox
techniques.

o Storage: The compound should be stored in a tightly sealed container in a cool, dry place,
typically refrigerated at 2-8°C.[2]

Experimental Protocols
Protocol 1: Determination of Melting Point

Objective: To accurately determine the melting point range of a solid sample of 2,2'-
Bis(dicyclohexylphosphino)-1,1'-biphenyl.

Methodology:
o Sample Preparation: Finely powder a small amount of the crystalline solid.

e Capillary Loading: Load a small amount of the powdered sample into a capillary tube,
tapping gently to pack the sample to a height of 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.
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e Heating:
o Rapidly heat the sample to approximately 10-15°C below the expected melting point.
o Reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.

o Observation: Record the temperature at which the first liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting).
This range is the melting point.

Protocol 2: Sample Preparation for NMR Spectroscopy

Objective: To prepare a solution of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl for
analysis by NMR spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of 2,2'-
Bis(dicyclohexylphosphino)-1,1'-biphenyl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604333#physical-properties-of-2-2-bis-
dicyclohexylphosphino-1-1-biphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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